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Compound of Interest

Compound Name: m-Hydroxybenzoylecgonine

Cat. No.: B1666289

The proper disposal of m-Hydroxybenzoylecgonine, a metabolite of cocaine, is governed by
stringent regulations due to its classification as a controlled substance. Laboratories and
research facilities must adhere to specific procedures to ensure safety, compliance with the
law, and environmental protection. This guide provides essential safety and logistical
information for the proper disposal of m-Hydroxybenzoylecgonine.

Regulatory Framework

m-Hydroxybenzoylecgonine is a controlled substance regulated by the U.S. Drug
Enforcement Administration (DEA). As such, all disposal procedures must comply with DEA
regulations, in addition to federal, state, and local laws. The primary requirement for the
disposal of controlled substances is that they be rendered "non-retrievable".[1] This means that
the substance cannot be transformed to a physical or chemical state or transformed into a
controlled substance.

Disposal Procedure for m-Hydroxybenzoylecgonine

The recommended method for the disposal of m-Hydroxybenzoylecgonine in a laboratory
setting is through chemical incineration. This procedure should only be carried out by personnel
trained in handling hazardous materials and in accordance with institutional and regulatory
guidelines.

Step-by-Step Disposal Protocol:
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» Consult Institutional Guidelines: Before proceeding, review your institution's specific
protocols for the disposal of controlled substances and hazardous chemical waste.

e Prepare for Disposal: The primary method of disposal involves dissolving or mixing the
compound with a combustible solvent. This should be done in a well-ventilated area,
preferably within a chemical fume hood, while wearing appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.

e Chemical Incineration: The mixture should then be burned in a chemical incinerator that is
equipped with an afterburner and a scrubber to neutralize harmful combustion byproducts.

o Record Keeping: Meticulous records must be maintained detailing the ultimate disposition of
the material. This documentation is a critical component of compliance with DEA regulations.

e Security: Appropriate security measures must be in place to prevent diversion of the
substance at all stages of its lifecycle, from acquisition to disposal.

It is imperative to note that disposal of controlled substances into drains, regular trash, or
medical waste containers is strictly prohibited.[2]

Chemical and Physical Properties

The following table summarizes key data for m-Hydroxybenzoylecgonine.

Property Value

Molecular Formula C16H19NO5

Molecular Weight 305.33 (anhydrous)

Melting Point 243-245°C

Appearance White hygroscopic solid
Solubility Soluble in water (>100 mg/ml)
Storage Store desiccated at -20°C

Source: Sigma-Aldrich Datasheet
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Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of m-Hydroxybenzoylecgonine.
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Start: m-Hydroxybenzoylecgonine for Disposal

Is this a controlled substance?

Yes, DEA regulated

Consult Institutional & DEA Regulations

Follow standard chemical waste disposal procedures

Prepare for Disposal:
- Wear appropriate PPE
- Work in a ventilated area

Dissolve or mix with a combustible solvent

Burn in a chemical incinerator with afterburner and scrubber

Maintain detailed records of disposal

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for m-Hydroxybenzoylecgonine.
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Safety Precautions

Given that the pharmacology of m-Hydroxybenzoylecgonine is not fully characterized, it is
crucial to exercise due care during its handling and disposal. Always avoid skin contact,
ingestion, and inhalation of the compound.

For further information, always refer to the material's Safety Data Sheet (SDS) and your
institution's environmental health and safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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